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Compound of Interest

Compound Name: Cyclopropyladenine

Cat. No.: B15196208 Get Quote

Application Note
This document provides detailed protocols for the preparation of stock solutions of N6-

Cyclopropyladenine, a purine derivative with potential applications in drug discovery and

development. Accurate preparation of stock solutions is critical for ensuring the reliability and

reproducibility of experimental results. This guide is intended for researchers, scientists, and

professionals in the field of drug development.

N6-Cyclopropyladenine is a compound of interest for its potential biological activities. Due to

its molecular structure, its solubility in aqueous solutions is expected to be limited. Therefore,

organic solvents are typically required for the preparation of concentrated stock solutions,

which can then be diluted to the desired final concentrations in aqueous experimental media.

The choice of solvent and the proper storage of stock solutions are crucial for maintaining the

compound's stability and integrity.

Chemical Properties
A summary of the key chemical properties of N6-Cyclopropyladenine is provided in the table

below. This information is essential for accurate calculations and solution preparation.
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Property Value Source

Synonyms
2-Amino-6-cyclopropylamino-

9H-purine
[1]

CAS Number 120503-69-7 (Free Base) [1]

Molecular Formula C₈H₁₀N₆ (Free Base) N/A

Molecular Weight 190.21 g/mol (Free Base) N/A

Molecular Formula C₉H₁₄N₆O (Methanolate) [1]

Molecular Weight 222.25 g/mol (Methanolate) [1]

Note: The free base is the most common form used in experiments. Ensure you are using the

correct molecular weight for your calculations based on the form of the compound you have.

Experimental Protocols
Materials

N6-Cyclopropyladenine (free base) powder

Dimethyl sulfoxide (DMSO), anhydrous

Ethanol (EtOH), absolute

Sterile, nuclease-free water

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Protocol 1: Preparation of a 10 mM DMSO Stock
Solution
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This protocol describes the preparation of a 10 mM stock solution of N6-Cyclopropyladenine
in DMSO. This is a common starting concentration for many in vitro experiments.

Procedure:

Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, calculate the mass

of N6-Cyclopropyladenine (free base, MW: 190.21 g/mol ) required using the following

formula: Mass (mg) = Molarity (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000 Mass

(mg) = 0.010 mol/L x 0.001 L x 190.21 g/mol x 1000 = 1.9021 mg

Weigh the compound: Carefully weigh out approximately 1.9 mg of N6-Cyclopropyladenine
powder on an analytical balance and transfer it to a sterile microcentrifuge tube.

Dissolve in DMSO: Add 1 mL of anhydrous DMSO to the tube.

Mix thoroughly: Vortex the solution until the compound is completely dissolved. Gentle

warming in a water bath (not exceeding 40°C) may be necessary to aid dissolution.

Storage: Store the 10 mM stock solution at -20°C in small aliquots to avoid repeated freeze-

thaw cycles.

Protocol 2: Preparation of a 10 mM Ethanol Stock
Solution
For experiments where DMSO may interfere, an ethanol stock solution can be prepared.

Procedure:

Calculate the required mass: As in Protocol 1, weigh out approximately 1.9 mg of N6-

Cyclopropyladenine (free base).

Dissolve in Ethanol: Add 1 mL of absolute ethanol to the microcentrifuge tube containing the

compound.

Mix thoroughly: Vortex the solution until the compound is fully dissolved. Sonication for a few

minutes may assist in dissolution if necessary.
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Storage: Store the 10 mM ethanol stock solution at -20°C in aliquots.

Quantitative Data Summary
Parameter Value

Stock Solution Concentration 10 mM

Solvent DMSO or Ethanol

Mass of Compound (for 1 mL) 1.9021 mg

Storage Temperature -20°C

Experimental Workflow and Signaling Pathway
Diagrams
The following diagrams illustrate the experimental workflow for preparing the stock solution and

a hypothetical signaling pathway where N6-Cyclopropyladenine might be involved.
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Stock Solution Preparation Workflow
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Workflow for N6-Cyclopropyladenine Stock Solution Preparation.
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Hypothetical Signaling Pathway
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Hypothetical Signaling Pathway Involving N6-Cyclopropyladenine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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